Cas no 42964-73-8 (4,5-Dimethyl-2H-1,2,3-triazole)

• Product Name: 4,5-Dimethyl-2H-1,2,3-triazole
• CAS No: 42964-73-8
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 2827457
• PubChem ID: 14381189
• Update Time: 2025-04-21

4,5-Dimethyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• DB-194851
• DTXSID50559598
• 19230-75-2
• 4,5-dimethyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4,5-dimethyl-
• 42964-73-8
• 4,5-Dimethyl-2H-1,2,3-triazole
• VALUMXGSLBMNES-UHFFFAOYSA-N
• dimethyltriazol
• DTXCID20510378

• Inchi： 1S/C4H7N3/c1-3-4(2)6-7-5-3/h1-2H3,(H,5,6,7)
• InChI Key： VALUMXGSLBMNES-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C)=NN1

Computed Properties

• Exact Mass: 97.063997236Da
• Monoisotopic Mass: 97.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų